6-(azepan-1-yl)-2-N-(furan-2-ylmethyl)-5-nitropyrimidine-2,4-diamine

• IUPAC Name: 6-(azepan-1-yl)-2-N-(furan-2-ylmethyl)-5-nitropyrimidine-2,4-diamine
• InChI: InChI=1S/C15H20N6O3/c16-13-12(21(22)23)14(20-7-3-1-2-4-8-20)19-15(18-13)17-10-11-6-5-9-24-11/h5-6,9H,1-4,7-8,10H2,(H3,16,17,18,19)
• InChI Key: FNWQADSOYBNCTI-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C2=NC(=NC(=C2[N+](=O)[O-])N)NCC3=CC=CO3
• Molecular Formula: C15H20N6O3
• Molecular Weight: 332.36 g/mol

Description

The compound “6-(azepan-1-yl)-2-N-(furan-2-ylmethyl)-5-nitropyrimidine-2,4-diamine” is a complex organic molecule. It contains an azepane ring, which is a seven-membered heterocyclic compound containing nitrogen. It also has a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. The molecule also includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms, and it’s substituted with nitro and amino groups.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the appropriate precursors for the azepane, furan, and pyrimidine rings. The exact synthesis process would depend on the specific reactions used to form and combine these rings, and to add the nitro and amino groups. Without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the azepane, furan, and pyrimidine rings would give the molecule a complex three-dimensional structure. The nitro and amino groups could also influence the molecule’s shape and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions occur. The azepane, furan, and pyrimidine rings could potentially undergo a variety of reactions. The nitro and amino groups could also participate in reactions, either as reactants or as leaving groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its melting and boiling points, its solubility in various solvents, and its reactivity with other substances.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the biological system in which it’s acting. Without more specific information, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, handling it would require appropriate safety precautions to prevent exposure and to protect the eyes and skin.

Future Directions

Future research on this compound could involve further studies of its synthesis, its reactions, and its potential uses. This could include exploring its potential applications in fields such as medicinal chemistry or materials science.